Journal Name:Road Materials and Pavement Design
Journal ISSN:1468-0629
IF:3.805
Journal Website:http://www.tandfonline.com/toc/trmp20/current
Year of Origin:0
Publisher:Taylor and Francis Ltd.
Number of Articles Per Year:118
Publishing Cycle:Quarterly
OA or Not:Not
Front cover
Road Materials and Pavement Design ( IF 3.805 ) Pub Date: 2021-10-25 , DOI: 10.1039/D1NH90042K
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Front cover
Road Materials and Pavement Design ( IF 3.805 ) Pub Date: , DOI: 10.1039/C9NH90014D
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Gene-editing by CRISPR–Cas9 in combination with anthracycline therapy via tumor microenvironment-switchable, EGFR-targeted, and nucleus-directed nanoparticles for head and neck cancer suppression†
Road Materials and Pavement Design ( IF 3.805 ) Pub Date: 2021-07-29 , DOI: 10.1039/D1NH00254F
Head and neck cancer (HNC) has a high incidence and a poor prognosis. Epirubicin, a topoisomerase inhibitor, is a potential anthracycline chemotherapeutic for HNC treatment. HuR (ELAVL1), an RNA-binding protein, plays a critical role in promoting tumor survival, invasion, and resistance. HuR knockout via CRISPR/Cas9 (HuR CRISPR) is a possible strategy for the simultaneous modulation of the various pathways of tumor progression. Multifunctional nanoparticles modified with pH-sensitive epidermal growth factor receptor (EGFR)-targeting and nucleus-directed peptides were designed for the efficient delivery of HuR CRISPR and epirubicin to human tongue squamous carcinoma SAS cells and SAS tumor-bearing mice. The pH-sensitive nanoparticles responded to the acidic pH value as a switch to expose the targeting peptides. The cellular uptake and transfection efficiency of these nanoparticles in SAS cells increased via EGFR targeting, ligand-mediated endocytosis, and endosomal escape. These nanoparticles showed low cytotoxicity towards normal oral keratinocyte NOK cells. CRISPR/Cas9 was transported into the nucleus via the nuclear directing peptide and successfully knocked out HuR to suppress proliferation, metastasis, and resistance in SAS cells. The multiple inhibition of EGFR/β-catenin/epithelial–mesenchymal transition pathways was mediated through modulating the EGFR/PI3K/mTOR/AKT axis. The co-treatment of epirubicin and HuR CRISPR in SAS cells further facilitated apoptosis/necroptosis/autophagy and caused cancer cell death. In combination with HuR CRISPR nanoparticles, the efficacy and safety of epirubicin nanoparticles against cancer in SAS tumor-bearing mice improved significantly. Collectively, these nanoparticles showed a tumor pH response, active EGFR targeting, and nuclear localization and thus offered a combinatorial spatiotemporal platform for chemotherapy and the CRISPR/Cas gene-editing system.
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A soft X-ray activated lanthanide scintillator for controllable NO release and gas-sensitized cancer therapy†
Road Materials and Pavement Design ( IF 3.805 ) Pub Date: 2019-09-09 , DOI: 10.1039/C9NH00564A
Multifunctional light stimuli-responsive NO-based gaseous theranostic systems are highly desirable due to them directly killing cancer cells at high concentration (>1 μM) with minimized adverse effects. However, on-demand NO-releasing nano-platforms for deep-tissue gas-based cancer therapy have not yet been explored. Herein, we develop a new type of soft X-ray-activated NaYF4:Gd/Tb scintillator as a light transducer for depth-independent NO release and on-demand gas-sensitized cancer therapy. Benefiting from the excellent radioluminescent property of NaYF4:Gd/Tb, deep-tissue (up to 3 cm) NO release can be achieved by ultralow dosage soft X-ray (45 kVp, 0.18–0.85 mGy) irradiation. More importantly, the designed scintillator-based NO gasotransmitter presents significant inhibition of tumor growth under ultralow dosage soft X-ray irradiation. Therefore, such a soft X-ray activated NO-releasing nanoplatform provides a promising depth-independent gaseous therapy mode for defeating deep-seated cancer in the future.
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Additive-manufacturing of 3D glass-ceramics down to nanoscale resolution†‡
Road Materials and Pavement Design ( IF 3.805 ) Pub Date: 2018-12-10 , DOI: 10.1039/C8NH00293B
Fabrication of a true-3D inorganic ceramic with resolution down to the nanoscale (∼100 nm) using a sol–gel resist precursor is demonstrated. This method has an unrestricted free-form capability, control of the fill-factor, and high fabrication throughput. A systematic study of the proposed approach based on ultrafast laser 3D lithography of organic–inorganic hybrid sol–gel resin followed by a heat treatment enabled the formation of inorganic amorphous and crystalline composites guided by the composition of the initial resin. The achieved resolution of 100 nm was obtained for 3D patterns of complex free-form architectures. Fabrication throughput of 50 × 103 voxels per second is achieved; voxel – a single volume element recorded by a single pulse exposure. A post-exposure thermal treatment was used to form a ceramic phase, the composition and structure of which were dependent on the temperature and duration of the heat treatment as revealed by Raman micro-spectroscopy. The X-ray diffraction (XRD) showed a gradual emergence of the crystalline phases at higher temperatures with a signature of cristobalite SiO2, a high-temperature polymorph. Also, a tetragonal ZrO2 phase known for its high fracture strength was observed. This 3D nano-sintering technique is scalable from nanoscale to millimeter dimensions and opens a conceptually novel route for optical 3D nano-printing of various crystalline inorganic materials defined by an initial composition for diverse applications for microdevices designed to function in harsh physical and chemical environments and at high temperatures.
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Advances in controlled gas-releasing nanomaterials for therapeutic applications
Road Materials and Pavement Design ( IF 3.805 ) Pub Date: 2019-01-23 , DOI: 10.1039/C8NH00191J
In the field of nanomedicine, gas therapy is currently a hot topic under exploration as it can treat a variety of disease conditions. The key challenge of delivering medicinal gas via any delivery system is that the technique should be feasible to deliver the gas over an appropriate time interval as well as specifically targeting the affected area. This has enabled gas therapy as an active research area with an aim to improve and discover new materials, methodologies and technologies. In this review, we present the recent advances in research on delivering medicinal gases using nanocarriers that can specifically target with precise spatial-temporal control of release behavior and discuss their future perspectives. The main emphasis has been focused on nanoparticle gas carriers to overcome the challenges in gas delivery for therapeutic applications including prevention of gas diffusion while transportation, improving the stability of the gas in the complex biological environment, specifically targeting the tissue and controlled gas release for efficient programmed treatment modality. Furthermore, the therapeutic effects of the nanomaterial gas carriers via efficient gas releasing properties demonstrated in the preclinical studies with cell/animal models are discussed. This critical review is intended to make clear the present status, the possibility and future advancement of gas therapy for the scientific community.
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Antimonene-based flexible photodetector†
Road Materials and Pavement Design ( IF 3.805 ) Pub Date: 2019-08-19 , DOI: 10.1039/C9NH00445A
Antimonene is an emerging semiconducting two-dimensional (2D) material with various attractive properties, but its applications in optoelectronics have rarely been explored. Herein, we report a highly efficient preparation of few-layered antimonene by a polymer ionic liquid (PIL) assisted liquid-phase exfoliation method, which gives above 20% yield of micrometer sized nanosheets. Stability studies suggested that the presence of water in the solvent significantly accelerated the decomposition of the produced antimonene, while the antimonene dispersed in dry DMF exhibited a very high stability under ambient conditions. For the first time, flexible photodetectors based on a hybrid structure of few layer antimonene nanosheets modified by PIL and CdS quantum dots (QDs) were fabricated, which showed a good responsivity of 10 μA W−1 and on/off ratio of 26.8 under the bias of 1 V. This work demonstrates that PIL assisted liquid-phase exfoliation is a very promising method to achieve highly efficient preparation, preservation, and surface modification of few-layer antimonene, and hence enable the application of antimonene-based 2D materials in optoelectronics.
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Announcing the new Nanoscale Horizons Community Board
Road Materials and Pavement Design ( IF 3.805 ) Pub Date: 2020-06-03 , DOI: 10.1039/D0NH90030C
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Back cover
Road Materials and Pavement Design ( IF 3.805 ) Pub Date: , DOI: 10.1039/C9NH90030F
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Front cover
Road Materials and Pavement Design ( IF 3.805 ) Pub Date: 2021-08-23 , DOI: 10.1039/D1NH90034J
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SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术3区 CONSTRUCTION & BUILDING TECHNOLOGY 结构与建筑技术3区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
7.30 27 Science Citation Index Expanded Not
Submission Guidelines
Journal Submission Website
http://mc.manuscriptcentral.com/rmpd